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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromooctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
bromooctane (CAS No. 557-35-7), a secondary alkyl halide commonly utilized in organic

synthesis.[1][2] Adherence to these protocols is critical for ensuring laboratory safety and

minimizing environmental impact.

Hazard Identification and Classification
2-Bromooctane is classified as a hazardous substance requiring careful handling. The primary

hazards are summarized below:

Signal Word: Warning[3][4]

GHS Hazard Statements:

H227: Combustible liquid.[4][5]

H315: Causes skin irritation.[3][4][6]

H319: Causes serious eye irritation.[3][4][6]

H410: Very toxic to aquatic life with long lasting effects.[3]
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Other Hazards: The substance may be sensitive to light.[1][2][7][8] It is incompatible with

strong oxidizing agents.[1][2][7][8]

Physical and Chemical Properties
The key physicochemical properties of 2-bromooctane are detailed in the table below. This

data is essential for risk assessment and the design of safe experimental procedures.

Property Value Source(s)

Molecular Formula C₈H₁₇Br [7][8]

Molecular Weight 193.125 g/mol [7]

Appearance Colorless liquid [1][8]

CAS Number 557-35-7 [3]

Density 1.088–1.1 g/cm³ at 25°C [7][8]

Boiling Point 188–191°C at 760 mmHg [4][7][8]

Flash Point 56.1–70°C [4][7][8]

Vapor Pressure ~0.7 mmHg at 25°C [7][8]

Refractive Index ~1.450 [7][8]

Water Solubility Insoluble / Negligible [1]

Toxicological Information
Toxicological data for 2-bromooctane is limited, particularly concerning acute toxicity. The

known information is summarized below. The absence of comprehensive data necessitates

handling the substance with a high degree of caution, assuming it may be harmful.
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Toxicity Endpoint Result Source(s)

Acute Oral Toxicity

Data not available; 100% of

the substance consists of

component(s) of unknown

acute oral toxicity.

[3][4]

Acute Dermal Toxicity

Data not available; 100% of

the substance consists of

component(s) of unknown

acute dermal toxicity.

[3][4]

Acute Inhalation Toxicity

Data not available; 100% of

the substance consists of

component(s) of unknown

acute inhalation toxicity.

[3][4]

Skin Corrosion/Irritation Causes skin irritation. [3][4][6]

Serious Eye Damage/Irritation Causes serious eye irritation. [3][4][6]

Reproductive/Developmental

Toxicity

Not expected to cause

reproductive or developmental

effects.

[3]

Safe Handling and Storage Protocols
The following protocols are mandatory for the safe handling and storage of 2-bromooctane.

Engineering Controls
Ventilation: All handling procedures must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[4]

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is required to prevent exposure.
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Eye and Face Protection: Wear tightly fitting chemical safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US) standards.[4][6] A face shield should be used

when there is a significant risk of splashing.[10]

Hand Protection: Wear chemical-impermeable gloves (e.g., Butyl rubber, Viton™).[4][6]

Gloves must be inspected before use and disposed of properly after handling.[4][11] Always

wash hands thoroughly after removing gloves.[4]

Skin and Body Protection: Wear a flame-resistant lab coat over long-sleeved clothing and

closed-toe shoes.[4][6] For larger quantities or tasks with a high splash potential, a chemical-

resistant apron is advised.[10]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved full-face respirator with an organic vapor cartridge is

necessary.[4][6]

General Handling Procedures
Preparation: Before handling, ensure all engineering controls are operational and all required

PPE is correctly worn.

Dispensing: Use non-sparking tools and equipment to prevent ignition.[4][6] Ground all

equipment to prevent the buildup of electrostatic charge.[4][6][12]

Procedure: Avoid contact with skin and eyes and inhalation of vapors or mists.[4][11]

Post-Handling: Wash hands and forearms thoroughly after handling the substance.[3]

Routinely wash work clothing and protective equipment to remove contaminants.[3]

Storage Conditions
Store in a tightly closed, properly labeled container.[3][4]

The storage area must be cool, dry, and well-ventilated.[1][4][5]

Store away from heat, sparks, open flames, and other sources of ignition.[4][5]

Store separately from incompatible materials, especially strong oxidizing agents.[2][3][4]
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Protect from direct sunlight as the material may be light-sensitive.[1]

Emergency and First Aid Procedures
Immediate and appropriate response to an emergency is critical.

Accidental Release Measures
Evacuation and Isolation: Immediately evacuate personnel from the affected area.[4][6]

Remove all sources of ignition.[4][6][12] Isolate the spill area.[13]

Ventilation: Ensure the area is well-ventilated.[3]

Personal Protection: Responders must wear the appropriate level of PPE as described in

section 4.2. Do not touch spilled material without adequate protection.[3]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways, as

it is very toxic to aquatic life.[3][4][6]

Containment and Cleanup:

Small Spills: Absorb the spill with an inert, non-combustible material such as vermiculite,

dry sand, or earth.[3] Wipe up with absorbent material (e.g., cloth, fleece).[3]

Large Spills: Stop the flow of material if it can be done without risk.[3] Dike the spilled

material to prevent spreading.[3]

Disposal: Collect the absorbed material and contaminated items into a suitable, sealed

container for hazardous waste disposal.[3][4] Do not return spilled material to the original

container.[3] Following product recovery, flush the area with water.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray/fog, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[3][4][13] Water spray can be used to cool unopened containers.[12]

Specific Hazards: The substance is a combustible liquid.[4][5] Vapors are heavier than air

and may accumulate in low areas, posing a risk of flashback from a distant ignition source.
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[12][14]

Hazardous Combustion Products: Fire may produce toxic and irritating gases, including

carbon oxides (CO, CO₂) and hydrogen bromide gas.[9][11][14]

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and

full protective gear.[4][11][12]

First Aid Measures
General Advice: Provide general supportive measures and treat symptomatically.[3]

Symptoms may be delayed.[3] Ensure medical personnel are aware of the material involved.

[3]

Inhalation: Move the victim to fresh air immediately.[3][4] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration.[4][6] Seek immediate medical

attention.[4][11]

Skin Contact: Immediately remove all contaminated clothing.[4][6] Wash the affected skin

with plenty of soap and water.[3][4] If skin irritation occurs, seek medical advice.[3]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart.[3][4] Remove contact lenses if present and easy to do so.[3] Continue

rinsing.[3] Seek immediate medical attention.[4][6]

Ingestion: Rinse mouth thoroughly with water.[4][6] Do NOT induce vomiting.[4][12] Never

give anything by mouth to an unconscious person.[4][12] Call a physician or Poison Control

Center immediately.[4][6]

Stability and Reactivity
Reactivity: The product is generally stable and non-reactive under normal conditions of use,

storage, and transport.[3]

Chemical Stability: Stable under recommended storage conditions, but may be sensitive to

light.[1][2][7]
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Conditions to Avoid: Contact with incompatible materials, heat, flames, sparks, and other

ignition sources.[3][12]

Incompatible Materials: Strong oxidizing agents.[2][7][11]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides and hydrogen bromide gas can be formed.[11]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Disposal Considerations
Dispose of unused product and contaminated materials in accordance with all applicable

local, regional, national, and international regulations.[3]

The material should be disposed of in a sealed container at a licensed waste disposal site.[3]

Do not allow this material to drain into sewers or water supplies.[3] Empty containers may

retain product residue and should be handled as hazardous waste.[3]

Visual Workflow Guides
The following diagrams illustrate key logical workflows for handling 2-bromooctane safely and

responding to emergencies.
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General Workflow for Handling 2-Bromooctane
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Caption: General workflow for the safe handling of 2-bromooctane.
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Decision-Making Workflow for Emergency Response
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Caption: Decision-making workflow for emergency response scenarios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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